Cas no 28783-31-5 (3-(2-nitrovinyl)thiophene)

• Product Name: 3-(2-nitrovinyl)thiophene
• CAS No: 28783-31-5
• MF: C₆H₅NO₂S
• MW: 155.174400091171
• CID: 239909
• PubChem ID: 5702423
• Update Time: 2025-08-05

3-(2-nitrovinyl)thiophene Chemical and Physical Properties

Names and Identifiers

• Thiophene,3-(2-nitroethenyl)-
• 3-(2-nitrovinyl)thiophene
• 1-Nitro-2-(3-thienyl)ethylene
• 1-Nitro-2-(thien-3-yl)ethene
• 3-(2-Nitroethenyl)thiophene
• Thiophene,3-(2-nitrovinyl)- (8CI)
• SCHEMBL794036
• AKOS010878691
• Thiophene, 3-[(E)-2-nitroethenyl]-
• 28783-31-5
• Thiophene,3-[(1E)-2-nitroethenyl]-
• 3-[(E)-2-nitroethenyl]thiophene
• EN300-725190
• 110143-52-7
• Thiophene, 3-[(1E)-2-nitroethenyl]-
• EN300-55573
• HMS562M19
• Bio7C6
• CCG-53814
• LS-11273
• (E)-3-(2-nitrovinyl)thiophene
• F93831
• MFCD00176370
• SR-01000642956-1
• CHEMBL387802
• 3-[(1E)-2-nitroethenyl]thiophene
• SCHEMBL975689
• BKLSHYMRBHFIAN-HNQUOIGGSA-N
• 3-[(E)-2-nitrovinyl]thiophene
• AKOS017433986
• ALBB-031219

• Inchi： 1S/C6H5NO2S/c8-7(9)3-1-6-2-4-10-5-6/h1-5H/b3-1+
• InChI Key： BKLSHYMRBHFIAN-HNQUOIGGSA-N
• SMILES： S1C=CC(=C1)/C=C/[N+](=O)[O-]

Computed Properties

• Exact Mass: 155.00400
• Monoisotopic Mass: 155.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.1A^2

Experimental Properties

• PSA: 74.06000
• LogP: 2.51870

Additional information on 3-(2-nitrovinyl)thiophene

Introduction to 3-(2-nitrovinyl)thiophene (CAS No. 28783-31-5)

3-(2-nitrovinyl)thiophene, identified by the Chemical Abstracts Service Number (CAS No.) 28783-31-5, is a significant organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and materials science. This heterocyclic aromatic compound features a thiophene core substituted with a 2-nitrovinyl group, which imparts unique reactivity and functional properties. Its molecular structure, characterized by a conjugated system of double bonds, makes it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The nitrovinyl moiety in 3-(2-nitrovinyl)thiophene is particularly noteworthy due to its ability to participate in diverse chemical transformations, including addition reactions, polymerization processes, and cross-coupling reactions. These characteristics have positioned this compound as a versatile building block in synthetic organic chemistry. Recent advancements in the field have highlighted its potential applications in the development of novel pharmaceuticals, agrochemicals, and functional polymers.

In the pharmaceutical domain, 3-(2-nitrovinyl)thiophene has been explored as a precursor for synthesizing thiophene-based drugs that exhibit promising biological activities. For instance, derivatives of this compound have shown potential in inhibiting specific enzymatic targets associated with inflammatory diseases and cancer. The nitro group within the molecule can be further functionalized through reduction or nucleophilic aromatic substitution reactions, enabling the generation of structurally diverse analogs with tailored pharmacological properties.

Recent studies have also demonstrated the utility of 3-(2-nitrovinyl)thiophene in the synthesis of conjugated polymers for optoelectronic applications. The extended π-conjugation system of thiophene derivatives contributes to their exceptional charge transport properties, making them suitable for use in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic devices. Researchers have leveraged the reactivity of the nitrovinyl group to introduce thiophene units into polymer backbones, enhancing material performance and stability.

The chemical behavior of 3-(2-nitrovinyl)thiophene is further influenced by its solubility profile and thermal stability. While the compound exhibits moderate solubility in organic solvents such as dichloromethane and tetrahydrofuran (THF), its high melting point suggests potential applications in high-performance materials where thermal resistance is critical. These properties make it an attractive candidate for industrial processes requiring robust chemical and physical characteristics.

From a synthetic perspective, the preparation of 3-(2-nitrovinyl)thiophene typically involves nitration followed by vinylation of 2-thiophenecarbonitrile or similar precursors. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, reducing byproduct formation and enhancing yield. Such improvements are crucial for scaling up production while maintaining cost-effectiveness and environmental sustainability.

The role of computational chemistry in understanding the reactivity of 3-(2-nitrovinyl)thiophene cannot be overstated. Molecular modeling techniques have enabled researchers to predict reaction pathways, optimize synthetic conditions, and design novel derivatives with enhanced functionality. These computational approaches complement experimental work by providing insights into electronic structure and intermolecular interactions, thereby accelerating the discovery process.

In conclusion, 3-(2-nitrovinyl)thiophene (CAS No. 28783-31-5) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it indispensable in pharmaceutical research, materials science, and industrial chemistry. As our understanding of its properties continues to evolve, so too will its role in advancing technological and medical innovations.